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Cat. No.: B15568925 Get Quote

SN003 Application Notes and Protocols
For Research Use Only. Not for use in diagnostic procedures.

Introduction
SN003 is a potent and selective small molecule inhibitor of the STAT3 signaling pathway. The

Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that

regulates gene expression in response to various cellular stimuli and plays a crucial role in cell

growth, proliferation, and apoptosis.[1][2][3] Persistent activation of the STAT3 signaling

pathway has been observed in numerous human cancers, making it a compelling target for

therapeutic intervention. SN003 is hypothesized to exert its anti-tumor effects by inhibiting the

phosphorylation and subsequent activation of STAT3. These notes provide preliminary dosage

and administration guidelines based on preclinical in vitro and in vivo data.

Mechanism of Action
SN003 is believed to inhibit the STAT3 signaling pathway, which is known to be activated by

various cytokines and growth factors.[1][2] This pathway is crucial for the transcription of genes

involved in cell survival and proliferation. By suppressing STAT3 activation, SN003 is thought to

reduce the expression of STAT3 target genes, such as those for vascular endothelial growth

factor (VEGF) and matrix metalloproteinase-2 (MMP-2).[1] This inhibition ultimately leads to

decreased cancer cell growth and survival.[1]

Below is a diagram illustrating the proposed mechanism of action for SN003.
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Day -7:
Implant H460 cells

subcutaneously in mice

Day 0:
Tumors reach ~100 mm³.

Randomize mice into
treatment groups.

Days 1-21:
Administer SN003 or

vehicle orally once daily.

Monitor tumor volume
and body weight twice weekly.

Day 21:
Sacrifice mice.

Excise and weigh tumors.

Data Analysis:
Calculate tumor growth

inhibition.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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